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Compound of Interest

Compound Name: 1,2-Dioleoyl-Sn-Glycerol

Cat. No.: B052968 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 1,2-Dioleoyl-sn-glycerol, ensuring laboratory

safety and procedural excellence.

This document provides immediate, essential safety and logistical information for the proper

handling of 1,2-Dioleoyl-sn-glycerol. The following procedural guidance is designed to answer

key operational questions, fostering a secure and efficient laboratory environment.

Personal Protective Equipment (PPE)
While specific quantitative data on breakthrough times for 1,2-Dioleoyl-sn-glycerol is not

readily available, the following recommendations are based on its chemical properties as a

glycerolipid and general laboratory safety standards.

General Use in a Laboratory Setting
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PPE Item Specification Rationale

Hand Protection Nitrile or Latex Gloves

Provides a barrier against

splashes and incidental

contact. For prolonged contact,

consider thicker, chemical-

resistant gloves.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from potential

splashes of the substance.[1]

Body Protection Standard lab coat
Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required under

normal handling conditions

with adequate ventilation.

If aerosols may be generated

or ventilation is poor, a NIOSH-

approved respirator may be

warranted.[1][2]

Specific Glove Recommendations for Chemical
Compatibility
Due to the absence of specific permeation data for 1,2-Dioleoyl-sn-glycerol, a general

assessment based on its chemical nature (an ester/oily substance) is provided. It is crucial to

inspect gloves for any signs of degradation before and during use and to change them

immediately if contamination is suspected.
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Glove Material
Recommendation for 1,2-
Dioleoyl-sn-glycerol

General Chemical
Resistance Profile

Nitrile
Recommended for splash

protection

Good resistance to oils,

greases, and some organic

solvents.

Latex Suitable for splash protection

Good general-purpose glove,

but can cause allergic

reactions.

Butyl Rubber
Recommended for prolonged

contact

Excellent resistance to

ketones, esters, and acids.

Neoprene Suitable for prolonged contact
Good resistance to oils, acids,

and some organic solvents.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

1,2-Dioleoyl-sn-glycerol and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Dispensing: Handle the substance in a well-ventilated area. Avoid generating aerosols. If the

compound is in a solid form, use a spatula or other appropriate tool for transfer. If it is an oil,

use a pipette or syringe.

Cleaning: After handling, thoroughly clean the work area with an appropriate solvent (e.g.,

ethanol or isopropanol), followed by soap and water.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage
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Temperature: Store at -20°C for long-term stability.[3]

Container: Keep the container tightly sealed to prevent oxidation and contamination.[2]

Location: Store in a dry, well-ventilated area away from direct sunlight and sources of

ignition.[2]

Disposal Plan
Dispose of 1,2-Dioleoyl-sn-glycerol and any contaminated materials in accordance with all

local, state, and federal regulations.

Waste Characterization and Segregation
Non-hazardous Waste: In its pure form, 1,2-Dioleoyl-sn-glycerol is not classified as

hazardous waste. However, it should not be disposed of down the drain.

Contaminated Materials: Any materials contaminated with 1,2-Dioleoyl-sn-glycerol (e.g.,

gloves, pipette tips, paper towels) should be collected in a designated, sealed waste

container.

Disposal Procedure
Collection: Collect all waste materials in a clearly labeled, sealed container.

Consult Regulations: Refer to your institution's and local environmental regulations for

chemical waste disposal.[1]

Waste Vendor: Arrange for pickup and disposal by a licensed chemical waste vendor.

Workflow for Safe Handling of 1,2-Dioleoyl-sn-
glycerol
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Safe Handling Workflow for 1,2-Dioleoyl-sn-glycerol
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Caption: Logical workflow for the safe handling of 1,2-Dioleoyl-sn-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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